Cas no 143308-74-1 (3,4-(Isopropylidenedioxy) Shikimic Acid Methyl Ester Acetate)

3,4-(Isopropylidenedioxy) Shikimic Acid Methyl Ester Acetate is a chemically modified derivative of shikimic acid, featuring protective isopropylidene and acetyl groups. This compound is primarily utilized in synthetic organic chemistry as a key intermediate for the preparation of more complex molecules, including pharmaceuticals and fine chemicals. The isopropylidenedioxy group enhances stability, while the methyl ester and acetate functionalities improve solubility and reactivity in various synthetic pathways. Its well-defined structure and high purity make it a reliable building block for stereoselective synthesis. The compound is particularly valuable in research settings requiring controlled functionalization of the shikimate framework.

3,4-(Isopropylidenedioxy) Shikimic Acid Methyl Ester Acetate structure

143308-74-1 structure

Product Name:3,4-(Isopropylidenedioxy) Shikimic Acid Methyl Ester Acetate

CAS No:143308-74-1

MF:C₁₃H₁₈O₆

MW:270.278424739838

CID:1058764

Update Time:2025-05-28

3,4-(Isopropylidenedioxy) Shikimic Acid Methyl Ester Acetate Chemical and Physical Properties

Names and Identifiers

- 3,4-(Isopropylidenedioxy) Shikimic Acid Methyl Ester Acetate
- (3aR,7R,7aS)-methyl 7-acetoxy-2,2-dimethyl-3a,6,7,7atetrahydrobenzo[d][1,3]dioxole-5-carboxylate
- (3R,4S,5R)-7-(Acetyloxy)-3a,6,7,7a-tetrahydro-2,2-diMethyl-1,3-benzodioxole-5-carboxylic Acid Methyl Ester
- 1,3-Benzodioxole-5-carboxylic acid, 7-(acetyloxy)-3a,6,7,7a-tetrahydro-2,2-dimethyl-, methyl ester, (3aR,7R,7aS)-
- Inchi： 1S/C13H18O6/c1-7(14)17-9-5-8(12(15)16-4)6-10-11(9)19-13(2,3)18-10/h6,9-11H,5H2,1-4H3/t9-,10-,11+/m1/s1
- InChI Key： QUCISDCTZZNDBF-MXWKQRLJSA-N
- SMILES： O1[C@@]2([H])[C@H](OC(C)=O)CC(C(OC)=O)=C[C@@]2([H])OC1(C)C

Computed Properties

Exact Mass: 270.11000

Experimental Properties

Density: 1.22±0.1 g/cm3(Predicted)
Melting Point: 73-75°C
Boiling Point: 338.0±42.0 °C(Predicted)
Solubility: 可溶于氯仿（轻微）、甲醇（轻微、超声处理）
PSA: 71.06000
LogP: 0.94130

3,4-(Isopropylidenedioxy) Shikimic Acid Methyl Ester Acetate Security Information

Storage Condition：Refrigerator

3,4-(Isopropylidenedioxy) Shikimic Acid Methyl Ester Acetate Pricemore >>

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